Cas no 401816-16-8 ((2,6-Difluoropyridin-4-yl)boronic acid)

• Product Name: (2,6-Difluoropyridin-4-yl)boronic acid
• CAS No: 401816-16-8
• MF: C₅H₄BF₂NO₂
• MW: 158.898568153381
• MDL: MFCD04114289
• CID: 68014
• PubChem ID: 2762747
• Update Time: 2025-10-28

(2,6-Difluoropyridin-4-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (2,6-Difluoropyridin-4-yl)boronic acid
• 2,6-Difluoropyridine-4-boronic acid
• Boronic acid,(2,6-difluoro-4-pyridinyl)- (9CI)
• 2,6-Difluoro-4-pyridylboronic acid
• 2,6-Difluoro-pyridine-4-boronic acid
• A824963
• SCHEMBL1181323
• SY047779
• [2,6-bis(fluoranyl)pyridin-4-yl]boronic acid
• 401816-16-8
• J-500608
• MFCD04114289
• (2,6-difluoro-4-pyridyl)boronic acid
• AB18047
• (2,6-difluoro-4-pyridinyl)boronic acid
• 2,6-difluoropyridine-4-boronic acid, AldrichCPR
• DTXSID20376416
• AS-39263
• EN300-317157
• Z1201622833
• CS-0108431
• BORONIC ACID, (2,6-DIFLUORO-4-PYRIDINYL)-
• KMEJCVYIVUQTSP-UHFFFAOYSA-N
• 2,6-Difluoropyridin-4-ylboronic acid
• (2,6-difluoropyridin-4-yl)boronicAcid
• FT-0610642
• 2,6-difluoro-4-pyridyl-boronic acid
• AKOS005063808
• DB-010338

• MDL： MFCD04114289
• Inchi： 1S/C5H4BF2NO2/c7-4-1-3(6(10)11)2-5(8)9-4/h1-2,10-11H
• InChI Key： KMEJCVYIVUQTSP-UHFFFAOYSA-N
• SMILES： FC1C=C(B(O)O)C=C(N=1)F

Computed Properties

• Exact Mass: 159.03000
• Monoisotopic Mass: 159.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.4A^2

Experimental Properties

• Color/Form: No data available
• Density: 1.4±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 334.0±52.0 °C at 760 mmHg
• Flash Point: 155.8±30.7 °C
• PSA: 53.35000
• LogP: -0.96040
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

(2,6-Difluoropyridin-4-yl)boronic acid Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 37/38-41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines